4-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 4-chloro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C19H19ClN2O3/c1-19(2)11-25-16-9-8-14(10-15(16)22(3)18(19)24)21-17(23)12-4-6-13(20)7-5-12/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key: UUBKKWSCXKUQTG-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl)N(C1=O)C)C
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

4-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C19H19ClN2O3 and its molecular weight is 358.82. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-HIV Activity: Similar compounds have been investigated as anti-HIV agents. Further studies could explore the specific mechanisms by which this compound interacts with viral proteins or cellular pathways.

Agricultural Applications

In agriculture, compounds like this one can play essential roles:

• Stress Tolerance Enhancement : Some derivatives of this compound have been studied for their ability to enhance stress tolerance in plants. .

Chemical Synthesis and Intermediates

This compound serves as an intermediate in organic synthesis:

• Chemical Intermediary : It finds use in the preparation of various organic compounds. .

Fluorescent Probes and Sensors

Considering its aromatic nature, this compound might have applications in fluorescence-based assays:

• .

Safety And Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific data, it’s not possible to provide detailed safety and hazard information for this compound.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has bioactive properties, it could be studied as a potential drug. Alternatively, if it has interesting chemical reactivity, it could be studied in the context of synthetic chemistry.